Cas no 921106-54-9 (N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide)

• Product Name: N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide
• CAS No: 921106-54-9
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6462446
• Update Time: 2025-05-25

N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide
• N-[[5-(2-methoxyethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
• Benzamide, N-[[5-[(2-methoxyethyl)thio]-1,3,4-oxadiazol-2-yl]methyl]-

• Inchi： 1S/C13H15N3O3S/c1-18-7-8-20-13-16-15-11(19-13)9-14-12(17)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,17)
• InChI Key： FWDLNXBQBPDCAU-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCCOC)O1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide

Research Brief on N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide (CAS: 921106-54-9)

In recent years, the compound N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide (CAS: 921106-54-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,3,4-oxadiazole core and benzamide moiety, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound. Key findings indicated that the molecule exhibits potent inhibitory activity against specific enzyme targets, particularly those involved in inflammatory pathways. This suggests its potential as an anti-inflammatory agent, with further studies needed to assess its efficacy in vivo.

Another significant development comes from a collaborative research project between academic and industrial partners, which investigated the compound's role in cancer therapy. Preliminary data revealed that N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide can modulate certain signaling pathways critical for tumor growth. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to induce apoptosis in cancer cell lines, making it a candidate for further preclinical evaluation.

In addition to its therapeutic potential, the structural features of N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide have been the subject of computational studies. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into its binding interactions with biological targets. These computational approaches are invaluable for rational drug design, enabling researchers to predict and optimize the compound's activity before proceeding to experimental validation.

Despite these promising findings, challenges remain in the development of N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the synthesis of derivatives to improve these properties and the exploration of combination therapies to enhance efficacy.

In conclusion, N-({5-(2-methoxyethyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer therapies. Continued research and collaboration across disciplines will be essential to fully realize its potential and translate these findings into clinical applications.